Cas no 2229976-20-7 (2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid)

• Product Name: 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid
• CAS No: 2229976-20-7
• MF: C₁₆H₁₄N₂O₆
• MW: 330.29
• CID: 5081857
• Update Time: 2025-05-28

2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid

• Inchi： 1S/C16H14N2O6/c19-11-6-5-10(14(22)17-11)18-15(23)9-3-1-2-8(4-7-12(20)21)13(9)16(18)24/h1-3,10H,4-7H2,(H,20,21)(H,17,19,22)
• InChI Key： GVBLLJRGNGJTDK-UHFFFAOYSA-N
• SMILES： OC(CCC1=C2C(C(N(C3CCC(=O)NC3=O)C2=O)=O)=CC=C1)=O

Additional information on 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid

Comprehensive Analysis of 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid (CAS No. 2229976-20-7)

The compound 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid (CAS No. 2229976-20-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique isoindole-1,3-dione core, combined with a piperidinyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in drug discovery due to its relevance in treating diseases like cancer and neurodegenerative disorders.

One of the most searched questions in the field is: "What are the applications of isoindole derivatives in medicine?" This compound, with its dioxopiperidinyl and propanoic acid functional groups, offers a compelling answer. Its structure suggests potential as a scaffold for designing inhibitors targeting specific enzymes or receptors. Recent studies highlight its relevance in immunomodulation and anti-inflammatory pathways, aligning with the growing demand for novel treatments for chronic inflammatory conditions.

The CAS No. 2229976-20-7 is often associated with queries like "synthetic routes for isoindole-1,3-dione derivatives" and "bioactivity of dioxopiperidinyl compounds." Synthetic chemists have developed efficient methods to produce this molecule, leveraging microwave-assisted synthesis and catalytic hydrogenation techniques. These advancements are critical for scaling up production while maintaining high purity, a key concern for pharmaceutical developers.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental validation. Machine learning algorithms have predicted its binding affinity for certain ubiquitin ligases, a class of proteins implicated in cellular degradation processes. This aligns with the trend of "targeted protein degradation", a revolutionary approach in oncology and autoimmune disease research.

Another frequently searched topic is "structural analogs of thalidomide", given the structural resemblance of this compound to immunomodulatory imide drugs (IMiDs). While it shares the phthalimide core, the addition of the propanoic acid side chain introduces distinct physicochemical properties, potentially reducing off-target effects. This makes it a valuable subject for structure-activity relationship (SAR) studies.

From a formulation perspective, the carboxylic acid group in 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid enhances its solubility, addressing a common challenge in drug development. Researchers are exploring its prodrug derivatives to improve bioavailability, a strategy gaining traction in oral drug delivery innovations.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability and green chemistry synthesis pathways are under investigation, reflecting the industry’s shift toward sustainable pharmaceuticals. Analytical methods like HPLC-MS and NMR are routinely employed to characterize its stability and impurity profile, ensuring compliance with stringent quality standards.

In summary, 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindole-4-propanoic acid represents a multifaceted molecule bridging medicinal chemistry, drug delivery, and computational biology. Its CAS No. 2229976-20-7 serves as a gateway to a wealth of research opportunities, from targeted therapy to molecular design. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation therapeutics.